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Abstract

Porothramycin A is a potent antitumor antibiotic belonging to the pyrrolo[1][2]benzodiazepine
(PBD) class of natural products. Produced by the bacterium Streptomyces albus, it exhibits
significant antimicrobial activity against Gram-positive bacteria and various anaerobic species.
Its primary mechanism of action involves the sequence-selective alkylation of DNA, leading to
the inhibition of nucleic acid synthesis and ultimately, cell death. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activities of Porothramycin A, including available data on its cytotoxicity and antitumor
efficacy. Detailed experimental methodologies for its isolation, purification, and biological
evaluation are also presented to support further research and development efforts.

Chemical Structure and Physicochemical Properties

Porothramycin A is characterized by a tricyclic pyrrolo[1][2]benzodiazepine core structure.[1]
It is the natural free hydroxyl form of the porothramycin complex, with Porothramycin B being
its crystalline methyl ether form.

Chemical Structure:

¢ I[UPAC Name: (E)-3-[(6R)-6-hydroxy-4-methoxy-11-0x0-5,6,6a,7-tetrahydropyrrolo[2,1-
c]benzodiazepin-8-yl]-N,N-dimethylprop-2-enamide
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e Molecular Formula: C1sH21N30a4

e Molecular Weight: 343.38 g/mol

e CAS Number: 110652-73-8

« SMILES: CN(C)C(=0)/C=C/C1=CN2C(C1)--INVALID-LINK--O

« InChl: InNChl=1S/C18H21N304/c1-20(2)15(22)8-7-11-9-13-17(23)19-16-12(18(24)21(13)10-
11)5-4-6-14(16)25-3/h4-8,10,13,17,19,23H,9H2,1-3H3/b8-7+/t13?,17-/m1/s1

A summary of the known physicochemical properties of Porothramycin A is provided in Table
1.

Table 1: Physicochemical Properties of Porothramycin A

Property Value Reference
Appearance Data not available

Melting Point Data not available

Boiling Point 634.9 °C at 760 mmHg

Density 1.35 g/cm3

Refractive Index 1.65

Solubility Data not available

Biological and Pharmacological Properties
Mechanism of Action

Porothramycin A, as a member of the PBD family, functions as a DNA alkylating agent. These
compounds covalently bind to the N2 position of guanine bases in the minor groove of DNA.
This interaction can lead to the formation of DNA adducts, which interfere with DNA replication
and transcription, ultimately triggering cell cycle arrest and apoptosis. The sequence-selective
nature of this binding contributes to its potent biological activity.
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Porothramycin A's DNA Alkylation Mechanism

Antimicrobial Activity

Porothramycin A demonstrates notable activity against Gram-positive bacteria and various
anaerobic microorganisms. Specific minimum inhibitory concentration (MIC) values for
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Porothramycin A against a panel of bacteria have not been extensively reported in publicly
available literature.

Antitumor Activity

Porothramycin A has shown significant antitumor properties. In vivo studies have
demonstrated its ability to prolong the survival times of mice with implanted experimental
tumors, including Leukemia L1210, Leukemia P388, and melanoma models. However, specific
guantitative data on its in vitro cytotoxicity (e.g., ICso values) against various cancer cell lines
are not readily available in the current literature.

Experimental Protocols
Isolation and Purification of Porothramycin A from
Streptomyces albus

The following is a generalized workflow for the isolation and purification of Porothramycin A
based on common methodologies for natural product extraction from Streptomyces species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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